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Compound of Interest

Compound Name: IACS-8803

cat. No.: B12429112

This document provides essential safety and logistical information for the proper disposal and
handling of IACS-8803, a potent stimulator of interferon genes (STING) agonist. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
standard regulations for research chemicals.

Chemical and Physical Properties

IACS-8803 is available in different forms, including the disodium and diammonium salt, which
are more stable than the free form.[1] The properties of the disodium salt are summarized

below.

Property Value Source
Chemical Name IACS-8803 (disodium) [2]

CAS Number 2243079-36-7 [3]
Molecular Formula C20H21FN10Naz09P2S> [2][3]
Molecular Weight 738.51 g/mol [3]
Appearance White to off-white solid [4]
Storage (Solid) -20°C for long term (months to A5]

years)

-80°C for 6 months; -20°C for 1
Storage (In Solvent) ] [1][3]
month (under nitrogen)
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Disposal Procedures

According to the Safety Data Sheet (SDS), IACS-8803 (disodium) is not classified as a
hazardous substance or mixture.[3] However, standard laboratory chemical handling and
disposal procedures should be followed.

Step-by-Step Disposal Guidance:

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety glasses, gloves, and a lab coat.[3]

e \Waste Collection:

o Solid Waste: Collect unused or waste IACS-8803 powder in a clearly labeled, sealed
container designated for chemical waste.

o Liquid Waste: Collect solutions containing IACS-8803 in a labeled, sealed container for
non-hazardous chemical waste. Do not pour down the drain or into water courses.[3]

e Decontamination:

o Wipe down any surfaces that may have come into contact with IACS-8803 using a
suitable laboratory disinfectant or cleaning agent.

o Dispose of contaminated materials, such as pipette tips and wipes, in the designated
chemical waste container.

» Final Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program, following all local, state, and federal regulations for non-hazardous
chemical waste.

Experimental Protocol Example: In Vivo Antitumor
Activity

The following is a summarized protocol for assessing the in vivo antitumor efficacy of IACS-
8803 in a murine model, based on published research.[6]
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e Animal Model: Mice are implanted bilaterally with B16-Ova melanoma cells (1x10° cells).[6]

o Compound Preparation: Prepare a working solution of IACS-8803 for injection. For example,
a 25.0 mg/mL stock solution in DMSO can be diluted in corn oil.[7]

e Administration: Administer IACS-8803 (e.g., 10 ug) via intra-tumoral injection into one of the
tumors on days 6, 9, and 12 post-implantation.[6]

e Monitoring: Monitor tumor growth on both the injected and contralateral flanks to assess
local and systemic antitumor immune responses.[6]

Signaling Pathway and Experimental Workflow

IACS-8803 is a cyclic dinucleotide (CDN) that acts as a STING agonist.[8] It activates the
STING pathway, leading to the production of interferon-beta (IFN-3) and other pro-inflammatory
cytokines, which in turn stimulates an antitumor immune response.[8]

Caption: STING signaling pathway activation by IACS-8803.
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Caption: IACS-8803 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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